Cas no 119984-42-8 (1-benzyl-5-heptoxy-pyrrolidin-2-one)

1-benzyl-5-heptoxy-pyrrolidin-2-one structure
119984-42-8 structure
Product Name:1-benzyl-5-heptoxy-pyrrolidin-2-one
CAS No:119984-42-8
MF:C18H27NO2
MW:289.412485361099
CID:145655
Update Time:2024-01-25

1-benzyl-5-heptoxy-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-5-heptoxy-pyrrolidin-2-one
    • (+-)-5-(Heptyloxy)-1-(phenylmethyl)-2-pyrrolidinone
    • 2-Pyrrolidinone, 5-(heptyloxy)-1-(phenylmethyl)-, (+-)-
    • 2-Pyrrolidinone, 5-(heptyloxy)-1-(phenylmethyl)-
    • Inchi: 1S/C18H27NO2/c1-2-3-4-5-9-14-21-18-13-12-17(20)19(18)15-16-10-7-6-8-11-16/h6-8,10-11,18H,2-5,9,12-15H2,1H3
    • InChI Key: KVJKYVNTZDTLAH-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(OCCCCCCC)CCC1=O

Computed Properties

  • Exact Mass: 289.20431
  • Monoisotopic Mass: 289.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.04
  • Boiling Point: 439°C at 760 mmHg
  • Flash Point: 219.3°C
  • Refractive Index: 1.53
  • PSA: 29.54
  • LogP: 4.06000
  • pka: -2.27±0.40(Predicted)
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